Cas no 22874-80-2 (4-Pentenoic acid, butylester)

4-Pentenoic acid, butylester structure
4-Pentenoic acid, butylester structure
Product Name:4-Pentenoic acid, butylester
CAS No:22874-80-2
MF:C9H16O2
MW:156.222143173218
CID:274366
PubChem ID:140969
Update Time:2025-04-19

4-Pentenoic acid, butylester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, butylester
    • butyl pent-4-enoate
    • AKOS017326483
    • 22874-80-2
    • DTXSID70177415
    • 4-Pentenoic acid butyl ester
    • SCHEMBL514195
    • Inchi: 1S/C9H16O2/c1-3-5-7-9(10)11-8-6-4-2/h3H,1,4-8H2,2H3
    • InChI Key: FSTRNYPZAMXNTC-UHFFFAOYSA-N
    • SMILES: O(C(CCC=C)=O)CCCC

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.889
  • Boiling Point: 171°C at 760 mmHg
  • Flash Point: 59.1°C
  • Refractive Index: 1.428
  • PSA: 26.3

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